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Compound of Interest

Compound Name:
ethyl (3R)-4-cyano-3-

hydroxybutanoate

Cat. No.: B043060 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of ethyl (3R)-4-cyano-3-hydroxybutanoate,

ensuring operational safety and regulatory compliance.

Hazard Identification and Classification
Ethyl (3R)-4-cyano-3-hydroxybutanoate is classified with the following hazards:

Skin Irritation (Category 2)[1][2]

Serious Eye Irritation (Category 2)[1][2]

Specific target organ toxicity — single exposure (Category 3), may cause respiratory

irritation[1][2]

Combustible liquid (Category 4)

As a nitrile-containing compound, it may release hydrogen cyanide under extreme conditions

such as strong acid hydrolysis or combustion[2].

Personal Protective Equipment (PPE)
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Before handling the chemical for disposal, ensure the following personal protective equipment

is worn:

Eye Protection: Chemical safety goggles or eyeglasses as described by OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

Hand Protection: Wear appropriate protective gloves.

Skin and Body Protection: Wear a laboratory coat and other protective clothing to prevent

skin exposure.

Respiratory Protection: Use only in a well-ventilated area or in a chemical fume hood.[1][3] If

exposure limits are exceeded or irritation is experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[1]

Segregation and Waste Collection
Proper segregation of chemical waste is crucial to prevent dangerous reactions.

Waste Container: Collect waste ethyl (3R)-4-cyano-3-hydroxybutanoate in a designated,

leak-proof, and chemically compatible container.[4][5] The original container is often a

suitable option.[5]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "Ethyl (3R)-4-cyano-3-hydroxybutanoate".[4][6]

Incompatible Wastes: Do not mix with incompatible materials such as strong oxidizing agents

or strong bases.[7] Store flammable waste separately from oxidizers.[5]

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from heat

and sources of ignition.[1] It should be stored in a designated hazardous waste accumulation

area, preferably within secondary containment.[4][8]

Disposal Procedure for Unused Product and
Contaminated Materials
For unused or expired ethyl (3R)-4-cyano-3-hydroxybutanoate:
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Container Sealing: Ensure the cap of the waste container is tightly sealed at all times, except

when adding waste.[4][6]

Disposal Request: Arrange for pickup by a licensed professional waste disposal service.[3][9]

Do not attempt to dispose of this chemical down the drain or in regular trash.[4][10]

For chemically contaminated solid waste (e.g., absorbent pads, gloves, empty containers):

Collection: Place contaminated solid waste in a separate, clearly labeled container lined with

a plastic bag.[4][5]

Empty Containers: Thoroughly empty all contents from the original container. The first rinse

of the container with a suitable solvent (e.g., ethanol) must be collected and disposed of as

hazardous waste.[4] After triple rinsing, the container's labels should be defaced before

disposal as solid waste.[4][10]

Disposal: The container with contaminated solids should be sealed and disposed of through

the institution's hazardous waste program.

Spill and Emergency Procedures
In case of a spill:

Ventilation: Ensure adequate ventilation.[1]

Ignition Sources: Remove all sources of ignition.

Containment: Soak up the spill with an inert absorbent material such as sand, silica gel, or

universal binder.[1][11]

Collection: Collect the absorbed material and place it in a suitable, closed container for

disposal.[1][11]

Decontamination: Clean the spill area thoroughly.

Quantitative Data Summary
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Property Value Reference

CAS Number 141942-85-0 [1]

Molecular Weight 157.17 g/mol

Boiling Point 270 °C (lit.)

Density 1.114 g/mL at 25 °C (lit.)

Flash Point 113 °C (235.4 °F) - closed cup

Storage Temperature 2-8°C

Experimental Workflow for Disposal
Below is a diagram illustrating the step-by-step workflow for the proper disposal of ethyl
(3R)-4-cyano-3-hydroxybutanoate.

Disposal Workflow for Ethyl (3R)-4-cyano-3-hydroxybutanoate
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Caption: Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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